Cas no 51206-84-9 (1H-Indole, 3-(4-nitrophenyl)-)

• Product Name: 1H-Indole, 3-(4-nitrophenyl)-
• CAS No: 51206-84-9
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 336451
• PubChem ID: 16127948
• Update Time: 2025-04-19

1H-Indole, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(4-nitrophenyl)-
• LogP
• 3-(4-nitrophenyl)-1H-indole
• SCHEMBL14406226
• DTXSID70583138
• 51206-84-9

• Inchi： 1S/C14H10N2O2/c17-16(18)11-7-5-10(6-8-11)13-9-15-14-4-2-1-3-12(13)14/h1-9,15H
• InChI Key： KWFMXELQSVUTCN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 471.6°C at 760 mmHg
• Flash Point: 239°C
• Refractive Index: 1.706
• PSA: 58.93